N-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)-4-(piperidin-1-ylsulfonyl)benzamide

• IUPAC Name: N-[2-(4,5-dimethyl-6-oxo-1H-pyrimidin-2-yl)-5-methylpyrazol-3-yl]-4-piperidin-1-ylsulfonylbenzamide
• InChI: InChI=1S/C22H26N6O4S/c1-14-13-19(28(26-14)22-23-16(3)15(2)20(29)25-22)24-21(30)17-7-9-18(10-8-17)33(31,32)27-11-5-4-6-12-27/h7-10,13H,4-6,11-12H2,1-3H3,(H,24,30)(H,23,25,29)
• InChI Key: UUEZCFQAISBHQK-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)NC(=O)C2=CC=C(C=C2)S(=O)(=O)N3CCCCC3)C4=NC(=C(C(=O)N4)C)C
• Molecular Formula: C22H26N6O4S
• Molecular Weight: 470.5 g/mol
• CAS No.: 1052607-86-9

Description

N-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)-4-(piperidin-1-ylsulfonyl)benzamide is a useful research compound. Its molecular formula is C22H26N6O4S and its molecular weight is 470.55. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Molecular Interaction Studies

One study explored the molecular interactions of a structurally related antagonist with the CB1 cannabinoid receptor. This research is crucial for understanding how modifications in chemical structure can influence receptor binding and activity, which is essential for drug design in treating diseases related to the endocannabinoid system (Shim et al., 2002).

Novel Synthesis Approaches

Another paper reported the synthesis of novel compounds derived from visnaginone and khellinone, showing anti-inflammatory and analgesic activities. Such studies demonstrate the vast potential of complex organic compounds in therapeutic applications, suggesting similar potentials for the compound of interest (Abu‐Hashem et al., 2020).

Anticancer and Anti-inflammatory Agents

Research into pyrimidine linked pyrazole heterocyclics by microwave irradiation assessed their insecticidal and antibacterial potential. This highlights the broader application of such compounds in developing new treatments for infections and possibly cancer (Deohate & Palaspagar, 2020).

Drug Metabolism

A detailed study on the metabolism of Flumatinib, a novel antineoplastic tyrosine kinase inhibitor, in chronic myelogenous leukemia patients, identified main metabolic pathways, including N-demethylation and hydroxylation. Understanding the metabolic fate of similar compounds is critical for their development into safe and effective drugs (Gong et al., 2010).

Heterocyclic Compound Synthesis

The utility of enaminonitriles in synthesizing new pyrazole, pyridine, and pyrimidine derivatives showcases the versatility of these chemical frameworks in medicinal chemistry, suggesting that compounds like the one may serve as key intermediates in synthesizing pharmacologically active molecules (Fadda et al., 2012).